N-(8-methoxyquinolin-5-yl)-2-phenylacetamide

• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• IUPAC Name: N-(8-methoxyquinolin-5-yl)-2-phenylacetamide
• InChI: InChI=1S/C18H16N2O2/c1-22-16-10-9-15(14-8-5-11-19-18(14)16)20-17(21)12-13-6-3-2-4-7-13/h2-11H,12H2,1H3,(H,20,21)
• InChI Key: QIWJRPIDNRJXJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)NC(=O)CC3=CC=CC=C3)C=CC=N2

Description

N-(8-methoxyquinolin-5-yl)-2-phenylacetamide is a chemical compound that belongs to the class of quinoline derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(8-methoxyquinolin-5-yl)-2-phenylacetamide typically involves the reaction of 8-methoxyquinoline with phenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(8-methoxyquinolin-5-yl)-2-phenylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxide derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The methoxy group on the quinoline ring can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include quinoline N-oxide derivatives, amine derivatives, and substituted quinoline derivatives.

Scientific Research Applications

N-(8-methoxyquinolin-5-yl)-2-phenylacetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex quinoline derivatives.

Biology: The compound has been studied for its potential antimicrobial and anticancer activities.

Medicine: Research has shown that quinoline derivatives can act as inhibitors of various enzymes and receptors, making them potential candidates for drug development.

Industry: The compound can be used in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of N-(8-methoxyquinolin-5-yl)-2-phenylacetamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases or proteases, which are involved in cell signaling and regulation.

Comparison with Similar Compounds

Similar Compounds

• N-(8-methoxyquinolin-5-yl)-N-methylmethanamine
• N-(8-methoxyquinolin-5-yl)pentanamide
• N-allyl-2-(8-methoxyquinolin-5-yl)nicotinamide

Uniqueness

N-(8-methoxyquinolin-5-yl)-2-phenylacetamide is unique due to its specific structural features, such as the presence of both a quinoline ring and a phenylacetamide moiety. This combination imparts distinct chemical and biological properties to the compound, making it a valuable candidate for various research applications.